Cas no 325851-08-9 (N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide)
N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide
- N-(4-morpholinophenyl)-4-(piperidin-1-ylsulfonyl)benzamide
- Benzamide, N-[4-(4-morpholinyl)phenyl]-4-(1-piperidinylsulfonyl)-
- HMS2507P11
- N-[4-(4-morpholinyl)phenyl]-4-(1-piperidinylsulfonyl)benzamide
- N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide
- AB00436226-08
- Oprea1_003889
- MLS000107555
- BDBM55342
- SMR000111921
- N-(4-morpholinophenyl)-4-piperidinosulfonyl-benzamide
- N-(4-morpholin-4-ylphenyl)-4-piperidin-1-ylsulfonylbenzamide
- N-(4-morpholin-4-ylphenyl)-4-piperidin-1-ylsulfonyl-benzamide
- Z30486052
- Oprea1_241850
- CHEMBL1543314
- F0223-0050
- AKOS000531442
- cid_1118039
- 325851-08-9
-
- Inchi: 1S/C22H27N3O4S/c26-22(23-19-6-8-20(9-7-19)24-14-16-29-17-15-24)18-4-10-21(11-5-18)30(27,28)25-12-2-1-3-13-25/h4-11H,1-3,12-17H2,(H,23,26)
- InChI Key: JYWLFTULLFWSDT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(N2CCOCC2)C=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 429.17222752g/mol
- Monoisotopic Mass: 429.17222752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 87.3Ų
Experimental Properties
- Density: 1.313±0.06 g/cm3(Predicted)
- pka: 12.50±0.70(Predicted)
N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0223-0050-2μmol |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-5μmol |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-10μmol |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-1mg |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-2mg |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-3mg |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-4mg |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-5mg |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F0223-0050-10mg |
N-[4-(morpholin-4-yl)phenyl]-4-(piperidine-1-sulfonyl)benzamide |
325851-08-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide
N-4-(Morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide: A Comprehensive Overview
The compound with CAS No 325851-08-9, known as N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities. The structure of this molecule incorporates two key functional groups: a morpholine ring and a piperidine sulfonyl group, both of which contribute to its unique chemical properties and biological interactions.
Recent advancements in medicinal chemistry have highlighted the importance of benzamide derivatives in drug discovery. These compounds are known for their ability to modulate various cellular pathways, making them promising candidates for treating a wide range of diseases. The morpholine ring in this compound is particularly interesting due to its ability to act as a hydrogen bond donor and acceptor, enhancing its bioavailability and target specificity. Similarly, the piperidine sulfonyl group introduces a sulfonamide functionality, which is known for its stability and ability to form strong interactions with biological targets.
One of the most exciting developments involving this compound is its potential application in cancer therapy. Researchers have recently explored the ability of N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide to inhibit key enzymes involved in tumor progression. For instance, studies have shown that this compound can effectively inhibit histone deacetylases (HDACs), which are critical regulators of gene expression. By modulating HDAC activity, this compound has demonstrated the potential to induce cancer cell apoptosis and inhibit tumor growth in preclinical models.
In addition to its role in oncology, this compound has also shown promise in the treatment of neurodegenerative diseases. The sulfonamide group in the molecule has been implicated in enhancing its ability to cross the blood-brain barrier, making it a valuable tool for targeting central nervous system disorders. Recent research has focused on its potential to modulate neuroprotective pathways and reduce oxidative stress, which are key contributors to conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the morpholine ring typically involves nucleophilic substitution reactions, while the piperidine sulfonyl group is introduced through sulfonation reactions. These steps require precise control over reaction conditions to ensure high yields and optimal purity of the final product.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational flexibility, and interaction with biological targets. Such detailed characterization is essential for understanding the relationship between the compound's structure and its biological activity.
Looking ahead, the development of N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide into a therapeutic agent will depend on further preclinical studies to evaluate its safety profile and efficacy in relevant disease models. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate this process, bringing this promising compound closer to clinical application.
325851-08-9 (N-4-(morpholin-4-yl)phenyl-4-(piperidine-1-sulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)